Cas no 1207009-09-3 (2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207009-09-3
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5451174
• Update Time: 2025-10-28

2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-methyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• Ethanone, 2-[[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-pyrrolidinyl)-
• 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C17H21N3OS/c1-13-5-7-14(8-6-13)15-11-18-17(19(15)2)22-12-16(21)20-9-3-4-10-20/h5-8,11H,3-4,9-10,12H2,1-2H3
• InChI Key： VBHXMMLKPWQJSE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(C)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Research Brief on 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 1207009-09-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small-molecule compounds targeting specific biological pathways. Among these, the compound 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 1207009-09-3) has emerged as a promising candidate for further investigation. This research brief synthesizes the latest findings on this compound, focusing on its structural characteristics, biological activity, and potential therapeutic applications.

The compound, characterized by its imidazole-thioether and pyrrolidinyl ketone moieties, has been studied for its interactions with various biological targets. Recent in vitro studies suggest that it exhibits significant inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. The structural uniqueness of this molecule, particularly the presence of the 4-methylphenyl group, appears to enhance its binding affinity and selectivity, as demonstrated in molecular docking simulations.

Pharmacokinetic studies of 1207009-09-3 have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability in liver microsome assays. These properties make it a viable lead compound for further optimization. Notably, recent preclinical evaluations have shown promising results in animal models of autoimmune diseases, where the compound demonstrated dose-dependent suppression of pro-inflammatory cytokines without significant toxicity at therapeutic doses.

Mechanistic investigations have elucidated that the compound's activity is mediated through the modulation of the JAK-STAT signaling pathway, with particular potency against JAK3 isoforms. This specificity is attributed to the compound's ability to form hydrogen bonds with key residues in the kinase's ATP-binding pocket, as revealed by X-ray crystallography studies. These findings position 1207009-09-3 as a potential candidate for the development of next-generation immunomodulatory drugs.

Ongoing research efforts are focused on structural optimization to improve the compound's bioavailability and target selectivity. Recent synthetic approaches have explored modifications to the pyrrolidinyl moiety, yielding analogs with enhanced pharmacokinetic properties. Additionally, formulation studies are investigating nanoparticle-based delivery systems to address the compound's limited aqueous solubility, which currently presents a challenge for clinical translation.

In conclusion, 2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one represents a chemically novel and biologically active scaffold with significant therapeutic potential. The accumulating evidence from recent studies warrants further investigation into its clinical applications, particularly in autoimmune disorders and certain cancer types. Future research directions should focus on comprehensive toxicity profiling and the development of robust synthetic routes for large-scale production.